BENGHE Foundational & Exploratory

Check Availability & Pricing

(-)-Hinesol: A Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: (-)-Hinesol
Cat. No.: B14799434
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the sesquiterpenoid (-)-Hinesol, focusing
on its chemical identity, and its potential as an anticancer agent. The information is tailored for
researchers, scientists, and professionals in the field of drug development.

Chemical Identity and Synonyms

(-)-Hinesol is a naturally occurring sesquiterpenoid alcohol. Its unique spirovetivane skeleton is
a subject of interest for its biological activities.
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Identifier Value

CAS Number 23811-08-7
Molecular Formula C15H260
Molecular Weight 222.37 g/mol

2-[(3R,5S,6S)-6,10-dimethylspiro[4.5]dec-9-en-

IUPAC Name
3-yl]propan-2-ol
Synonyms Hinesol, Agarospirol
Appearance Yellow powder
N Soluble in Chloroform, Dichloromethane, Ethyl
Solubility

Acetate, DMSO, Acetone

Anticancer Activity and Mechanism of Action

(-)-Hinesol has demonstrated potent anticancer activity in various cancer cell lines. Its
mechanism of action involves the induction of apoptosis, cell cycle arrest, and the modulation
of key signaling pathways.

Apoptosis and Cell Cycle Arrest

(-)-Hinesol has been shown to induce apoptosis and cause cell cycle arrest at the GO/G1
phase in non-small cell lung cancer (NSCLC) cells (A549 and NCI-H1299) and human
leukemia (HL-60) cells.[1][2][3] This is achieved through the regulation of apoptotic and cell
cycle-related proteins. Specifically, (-)-Hinesol treatment leads to an increased expression of
the pro-apoptotic protein Bax and a decreased expression of the anti-apoptotic protein Bcl-2
and cyclin D1.[2][3]

Modulation of Signaling Pathways

The anticancer effects of (-)-Hinesol are mediated through the downregulation of the
MEK/ERK and NF-kB signaling pathways, and the activation of the JNK signaling pathway.

 MEK/ERK Pathway: (-)-Hinesol decreases the phosphorylation of both MEK1/2 and ERK1/2
in A549 cells, indicating an inhibition of this critical cell proliferation and survival pathway.
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o NF-kB Pathway: The compound also reduces the phosphorylation of IkBa and the p65

subunit of NF-kB, leading to the inactivation of this pro-inflammatory and anti-apoptotic

pathway.

o JNK Pathway: In human leukemia HL-60 cells, (-)-Hinesol induces apoptosis by activating

the c-Jun N-terminal kinase (JNK) signaling pathway.

Quantitative Data

The following table summarizes the quantitative data on the effects of (-)-Hinesol on various

cancer cell lines.
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Experimental Protocols
Cell Proliferation Assay (MTT Assay)

This protocol is designed to assess the effect of (-)-Hinesol on the proliferation of cancer cells.
Materials:

e (-)-Hinesol

e Cancer cell lines (e.g., A549, NCI-H1299)

e DMEM/RPMI-1640 medium

o Fetal Bovine Serum (FBS)

e Penicillin-Streptomycin

o 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT)

e Dimethyl sulfoxide (DMSO)

e 96-well plates

Procedure:

o Seed cells in 96-well plates at a density of 5 x 103 cells/well and incubate for 24 hours.

o Treat the cells with various concentrations of (-)-Hinesol (e.g., 0-25 pg/mL) for 24 or 48
hours.

e Add 20 pL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

¢ Remove the medium and add 150 pL of DMSO to each well to dissolve the formazan
crystals.

e Measure the absorbance at 490 nm using a microplate reader.

o Calculate the cell viability as a percentage of the control (untreated cells).
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Apoptosis Analysis (Flow Cytometry with Anhnexin V-
FITC/PI Staining)

This protocol quantifies the extent of apoptosis induced by (-)-Hinesol.
Materials:

e (-)-Hinesol

Cancer cell line (e.g., A549)

Annexin V-FITC Apoptosis Detection Kit

Phosphate Buffered Saline (PBS)

Flow cytometer

Procedure:

Seed cells in 6-well plates and treat with desired concentrations of (-)-Hinesol (e.g., 0, 2, 8
pg/mL) for 24 hours.

e Harvest the cells by trypsinization and wash with cold PBS.
e Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10° cells/mL.

e To 100 pL of the cell suspension, add 5 pL of Annexin V-FITC and 5 pL of Propidium lodide
(PI).

e Incubate for 15 minutes at room temperature in the dark.
e Add 400 pL of 1X Binding Buffer to each tube.

¢ Analyze the cells by flow cytometry within 1 hour.

Western Blot Analysis

This protocol is used to determine the effect of (-)-Hinesol on the expression and
phosphorylation of proteins in key signaling pathways.
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Materials:

e (-)-Hinesol

e Cancer cell line (e.g., A549)

o RIPA lysis buffer with protease and phosphatase inhibitors

e Primary antibodies (e.g., anti-p-MEK, anti-MEK, anti-p-ERK, anti-ERK, anti-p-IkBa, anti-IkBa,
anti-p-p65, anti-p65, anti-Bax, anti-Bcl-2, anti-Cyclin D1, anti-B-actin)

» HRP-conjugated secondary antibodies
o ECL Western Blotting Substrate
o SDS-PAGE equipment and reagents

Procedure:

Treat cells with (-)-Hinesol as described for the apoptosis assay.
e Lyse the cells in RIPA buffer and determine the protein concentration using a BCA assay.

o Separate equal amounts of protein (20-30 ug) by SDS-PAGE and transfer to a PVDF
membrane.

e Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.
e Incubate the membrane with primary antibodies overnight at 4°C.

o Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at
room temperature.

» Detect the protein bands using an ECL substrate and an imaging system.

e Use B-actin as a loading control to normalize protein expression levels.
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Signaling Pathway and Experimental Workflow
Diagrams

(-)-Hinesol Action on MEK/ERK & NF-kB Pathways
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Caption: (-)-Hinesol inhibits cell proliferation and survival by downregulating the MEK/ERK and
NF-kB signaling pathways.
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(-)-Hinesol Induced Apoptosis via JNK Pathway and Bcl-2 Family Modulation
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Caption: (-)-Hinesol promotes apoptosis through activation of the JNK pathway and regulation
of Bax and Bcl-2 expression.
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Experimental Workflow for (-)-Hinesol Anticancer Evaluation
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Caption: A general experimental workflow for investigating the anticancer effects of (-)-Hinesol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [(-)-Hinesol: A Technical Guide for Researchers].
BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b14799434/docs#hinesol-a-technical-guide-for-
researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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